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Compound of Interest

Compound Name: FOL7185

Cat. No.: B1673522 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of FOL7185. The following procedures are designed to ensure the safety of all

laboratory personnel and to maintain compliance with established safety protocols.

Product Identification and Hazard Summary
Chemical Name: Resorcinol CAS Number: 5441-46-3

FOL7185, chemically identified as Resorcinol, is a white, crystalline solid. It is crucial to handle

this compound with care due to its potential health and environmental hazards.

Hazard Summary:
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Hazard Statement Classification Pictogram

Harmful if swallowed
Acute Toxicity, Oral (Category

4)
GHS07

Causes skin irritation Skin Irritation (Category 2) GHS07

Causes serious eye irritation Eye Irritation (Category 2A) GHS07

May cause an allergic skin

reaction
Skin Sensitization (Category 1) GHS07

Causes damage to organs

(nervous system)

Specific Target Organ Toxicity,

Single Exposure (Category 1)
GHS08

Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Acute Hazard

(Category 1)

GHS09

Personal Protective Equipment (PPE)
Strict adherence to the following PPE protocols is mandatory when handling FOL7185.
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PPE Category Specification

Hand Protection

Chemical-resistant gloves (Nitrile rubber,

minimum 0.11 mm thickness, breakthrough time

>480 minutes). Always inspect gloves for

integrity before use.

Eye/Face Protection

Safety glasses with side shields or chemical

safety goggles. A face shield is required when

there is a risk of splashing.

Skin and Body Protection

A lab coat or chemical-resistant apron must be

worn. Full-coverage clothing and closed-toe

shoes are required.

Respiratory Protection

Not typically required when handling small

quantities in a well-ventilated area or a chemical

fume hood. If dusts are generated, a NIOSH-

approved respirator with a particulate filter is

necessary.

Operational Procedures
Donning of Personal Protective Equipment
A systematic approach to putting on PPE is critical to ensure complete protection.

PPE Donning Sequence

1. Hand Hygiene 2. Lab Coat/Apron
Ensure clean hands

3. Eye/Face Protection
Secure clothing

Gloves over cuffs
Protect eyes

Click to download full resolution via product page

Figure 1: Step-by-step PPE donning workflow.

Step-by-Step Donning Protocol:
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Hand Hygiene: Thoroughly wash and dry your hands.

Lab Coat/Apron: Put on a clean, properly fitting lab coat or apron.

Eye and Face Protection: Don safety goggles or a face shield.

Gloves: Put on nitrile gloves, ensuring the cuffs of the gloves extend over the sleeves of the

lab coat.

Doffing of Personal Protective Equipment
The removal of PPE must be done carefully to prevent contamination.

PPE Doffing Sequence

1. Remove Gloves 2. Remove Lab Coat/Apron
Avoid skin contact

3. Hand Hygiene
Turn inside out

4. Remove Eye/Face Protection
Clean hands

5. Final Hand Hygiene
Handle by straps

Click to download full resolution via product page

Figure 2: Step-by-step PPE doffing workflow.

Step-by-Step Doffing Protocol:

Gloves: Remove gloves by peeling them off from the cuff, turning them inside out. Dispose of

them in the designated hazardous waste container.

Lab Coat/Apron: Remove your lab coat or apron by rolling it inward, avoiding contact with the

exterior. Place it in the appropriate receptacle for contaminated laundry or disposal.

Hand Hygiene: Wash and dry your hands thoroughly.

Eye and Face Protection: Remove safety goggles or face shield by handling the earpieces or

strap.

Final Hand Hygiene: Wash and dry your hands again.
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Emergency Procedures
Spill Response
For a small spill of solid FOL7185:

Alert Personnel: Immediately alert others in the vicinity.

Don PPE: Ensure you are wearing the appropriate PPE as outlined in Section 2.

Containment: Gently cover the spill with a damp paper towel to prevent the dust from

becoming airborne.[1]

Cleanup: Carefully scoop the material into a clearly labeled hazardous waste container.[2][3]

Decontamination: Wipe the spill area with a wet paper towel, then with soap and water.[1][2]

[3]

Disposal: All cleanup materials must be disposed of as hazardous waste.[2][3]

For a large spill, or if you are not trained to handle the spill, evacuate the area and contact your

institution's Environmental Health and Safety (EHS) office immediately.

Exposure Response
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Exposure Route First Aid Measures

Inhalation

Move the affected person to fresh air. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.[4]

Skin Contact

Immediately remove all contaminated clothing.

[4] Rinse the affected skin with copious amounts

of water for at least 15 minutes.[4] If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, occasionally lifting the

upper and lower eyelids.[4] Remove contact

lenses if present and easy to do.[4] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[4] If the person is

conscious, rinse their mouth with water and

have them drink one to two glasses of water.[4]

Seek immediate medical attention.

Disposal Plan
All waste containing FOL7185 must be treated as hazardous waste.

Chemical Waste
Collect all unused FOL7185 and residues in a designated, clearly labeled, and sealed

hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

office.

Contaminated Materials
All PPE and other materials (e.g., paper towels, weigh boats) that have come into contact

with FOL7185 must be disposed of in a designated hazardous waste container.
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Contaminated sharps must be placed in a puncture-resistant sharps container labeled as

hazardous waste.

Consult your institution's EHS office for specific hazardous waste pickup and disposal

procedures. Do not dispose of FOL7185 down the drain.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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